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Compound of Interest

Compound Name: 1,8-Diamino-p-menthane

Cat. No.: B3426734

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 1,8-Diamino-p-menthane, a compound requiring careful handling due to its
hazardous nature. This document outlines procedural steps for waste management, personal
protective equipment (PPE) protocols, and spill containment, ensuring the safety of laboratory
personnel and compliance with regulatory standards.

Key Safety and Hazard Information

1,8-Diamino-p-menthane is classified as a hazardous substance that is toxic if inhaled,
swallowed, or in contact with skin.[1][2] It is corrosive and can cause severe skin burns and
serious eye damage.[1][2] Ingestion of even small amounts may be fatal or cause significant
harm.[1] It is crucial to handle this chemical with appropriate personal protective equipment in a
well-ventilated area.
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Property Value Source
Oral LD50 (Rat) 704 mg/kg [1]
Dermal LD50 (Rabbit) 292 mg/kg [1]
Intraperitoneal LD50 (Mouse) 50 mg/kg [1]

Flash Point

93 °C (199.4 °F) - closed cup

Vapor Pressure

10 mmHg (at 20 °C)

Density 0.914 g/mL (at 25 °C)

Boiling Point 107-126 °C (at 10 mmHg)

Melting Point -45 °C

UN Number UN2922 [1]

Hazard Class

8 (Corrosive), 6.1 (Toxic)

[1]

Experimental Protocols: Waste Disposal and Spill

Neutralization

Personal Protective Equipment (PPE): Before handling 1,8-Diamino-p-menthane, ensure the

following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Safety goggles and a face shield.

» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor/acid gas

cartridge is recommended, especially in poorly ventilated areas.[3]

Waste Disposal Procedure:

e Segregation: Collect waste 1,8-Diamino-p-menthane and any contaminated materials in a

designated, properly labeled, and sealed container. This material must be disposed of as
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hazardous waste.[1]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "1,8-Diamino-p-menthane," and the associated hazards (Corrosive, Toxic).

o Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from
incompatible materials such as strong acids and oxidizing agents.[1]

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed and qualified waste management company. Do not pour this chemical down the
drain.[1]

Minor Spill Cleanup Procedure:

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.

e Containment: Use an absorbent material, such as vermiculite, sand, or earth, to contain the
spill. Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
designated hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., alcohol), followed by a
thorough wash with soap and water.[3] Collect all cleaning materials as hazardous waste.

o Reporting: Report the spill to the appropriate safety officer or department.

Disposal Workflow
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Start: Unused or Waste
1,8-Diamino-p-menthane

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Contain with Absorbent No

3. Collect in Waste Container
4. Decontaminate Area

Collect waste in a
labeled, sealed container

Store in a designated,
secure, and ventilated area

Arrange for disposal by a
licensed waste management company

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,8-Diamino-p-menthane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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